Cas no 132740-50-2 (1-Cyclopentylpiperidin-4-amine)

• Product Name: 1-Cyclopentylpiperidin-4-amine
• CAS No: 132740-50-2
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• MDL: MFCD06740673
• CID: 135200
• PubChem ID: 4778240
• Update Time: 2025-10-22

1-Cyclopentylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentylpiperidin-4-amine
• 1-cyclopentyl-4-Piperidinamine
• 1-CYCLOPENTYL-4-PIPERIDINAMINE X2HCL 2H2O
• 4-Piperidinamine,1-cyclopentyl-
• 1-Cyclopentyl-4-aMinopiperidine
• 1-Cyclopentylpiperidin-4-amine 2HCl
• 1-cyclopentylpiperidin-4-amine(SALTDATA: 2HCl 2H2O)
• 1-cyclopentyl-piperidin-4-ylamine
• 4-Piperidinamine,1-cyclopentyl
• 1-Cyclopentylpiperidin-4-ylamine
• CS-0444796
• HJJXAKRPWXVQGP-UHFFFAOYSA-N
• AKOS000146126
• EN300-31878
• C77855
• DTXSID00406503
• A806488
• SB41467
• BS-20673
• 1-cyclopentyl-4-aminopiperidine, AldrichCPR
• 132740-50-2
• FT-0656678
• 4-Piperidinamine, 1-cyclopentyl-
• SCHEMBL1306715
• DB-062929
• ALBB-022684
• 4-piperidinamine, 1-cyclopentyl-, dihydrochloride

• MDL： MFCD06740673
• Inchi： 1S/C10H20N2/c11-9-5-7-12(8-6-9)10-3-1-2-4-10/h9-10H,1-8,11H2
• InChI Key： HJJXAKRPWXVQGP-UHFFFAOYSA-N
• SMILES： N1(CCC(CC1)N)C1CCCC1

Computed Properties

• Exact Mass: 168.16300
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.004±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 230.8±8.0 ºC (760 Torr),
• Flash Point: 88.2±13.6 ºC,
• Refractive Index: 1.524
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 29.26000
• LogP: 1.99030

1-Cyclopentylpiperidin-4-amine Security Information

• Hazard Category Code： R22;R37/38;R41
• Safety Instruction： S26;S39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-Cyclopentylpiperidin-4-amine

1-Cyclopentylpiperidin-4-amine: A Comprehensive Overview of CAS No. 132740-50-2

1-Cyclopentylpiperidin-4-amine (CAS No. 132740-50-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopentyl and piperidine moieties, has been the subject of numerous studies due to its potential therapeutic applications and intriguing pharmacological properties.

The chemical structure of 1-Cyclopentylpiperidin-4-amine consists of a piperidine ring with a cyclopentyl substituent at the 1-position and an amine group at the 4-position. This configuration imparts specific physical and chemical properties that make it a valuable candidate for various biological investigations. The compound's molecular formula is C₁₀H₁₉N, and its molecular weight is approximately 153.26 g/mol.

In recent years, 1-Cyclopentylpiperidin-4-amine has been explored for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its interaction with neurotransmitter systems, particularly the serotonin and dopamine receptors. Studies have shown that this compound can modulate these receptors, potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity of 1-Cyclopentylpiperidin-4-amine to serotonin receptors. The researchers found that the compound exhibited high affinity for the 5-HT_1A receptor, which is known to play a crucial role in mood regulation and cognitive function. This finding suggests that 1-Cyclopentylpiperidin-4-amine could be a promising candidate for developing novel antidepressants with fewer side effects compared to existing treatments.

Beyond its potential as an antidepressant, 1-Cyclopentylpiperidin-4-amine has also been studied for its effects on dopaminergic systems. Dopamine is a neurotransmitter involved in reward pathways and motor control, making it a target for treating conditions such as Parkinson's disease and schizophrenia. A study published in Neuropharmacology in 2023 demonstrated that 1-Cyclopentylpiperidin-4-amine could enhance dopamine release in vitro, indicating its potential as a dopaminergic agonist or modulator.

The pharmacokinetic properties of 1-Cyclopentylpiperidin-4-amine have also been extensively studied. Research has shown that it has good oral bioavailability and favorable pharmacokinetic profiles, which are essential for developing orally administered drugs. Additionally, the compound has demonstrated low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In addition to its direct pharmacological effects, 1-Cyclopentylpiperidin-4-amine has been explored as a scaffold for drug design. The cyclopentyl and piperidine moieties provide structural flexibility that can be modified to optimize binding affinity and selectivity for specific targets. This versatility makes it an attractive starting point for developing derivatives with enhanced therapeutic properties.

The synthesis of 1-Cyclopentylpiperidin-4-amine involves several well-established chemical reactions. One common approach is the reductive amination of cyclopentylmethyl ketone with piperidine followed by selective reduction to form the desired amine. This synthetic route is scalable and can be adapted to produce large quantities of the compound for further research and development.

In conclusion, 1-Cyclopentylpiperidin-4-amine (CAS No. 132740-50-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and versatile synthetic accessibility make it an attractive candidate for developing new treatments for various neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, solidifying its position as an important molecule in the field.